N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C14H14N4O4S/c1-9-14(10(2)22-18-9)23(19,20)17-8-11-13(16-6-5-15-11)12-4-3-7-21-12/h3-7,17H,8H2,1-2H3
• InChI Key: KCNQKIPFNFHFJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and rings. The furan, pyrazine, and isoxazole rings likely contribute to the compound’s aromaticity and stability.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as electrophilic substitution, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and rings. For instance, the presence of the sulfonamide group could make the compound polar and potentially soluble in water.

Scientific Research Applications

Anti-Cancer Activity

• Lung cancer is a significant global health concern, and novel compounds with anti-cancer potential are actively sought. Researchers have investigated this compound’s efficacy against lung carcinoma cell lines (specifically A549 cells) using MTT assays . .

Chalcone Derivatives

• The compound belongs to the chalcone family, which consists of conjugated molecules with a keto-ethylenic system. Chalcones exhibit diverse biological activities, including antibacterial, antimalarial, antioxidant, and anti-cancer properties. .

Thiazolo Derivatives

• The compound’s synthesis involves the formation of 2-(furan-2-yl)[1,3]thiazolo[4,5-b]pyridine. Thiazoles are nitrogen-containing heterocycles with medicinal significance. .

Anti-Tubercular Potential

• Researchers have designed and synthesized novel substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . .

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a new or not widely studied compound.

Safety and Hazards

The safety and hazards associated with this compound are not known due to the lack of specific studies.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given its complex structure, it could have interesting biological activities that could be explored.